Cas no 2228572-18-5 (1-(1-bromopropan-2-yl)-4-ethylcyclohexane)

• Product Name: 1-(1-bromopropan-2-yl)-4-ethylcyclohexane
• CAS No: 2228572-18-5
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 6044074
• PubChem ID: 165640474
• Update Time: 2025-06-09

1-(1-bromopropan-2-yl)-4-ethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-4-ethylcyclohexane
• 2228572-18-5
• EN300-1925895

• Inchi： 1S/C11H21Br/c1-3-10-4-6-11(7-5-10)9(2)8-12/h9-11H,3-8H2,1-2H3
• InChI Key： VKGFUSIHAZUFPX-UHFFFAOYSA-N
• SMILES： BrCC(C)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 232.08266g/mol
• Monoisotopic Mass: 232.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromopropan-2-yl)-4-ethylcyclohexane

1-(1-bromopropan-2-yl)-4-ethylcyclohexane: A Comprehensive Overview

The compound 1-(1-bromopropan-2-yl)-4-ethylcyclohexane, identified by the CAS number CAS No. 2228572-18-5, is a complex organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a cyclohexane ring with substituents that confer specific chemical properties. The molecule's structure includes a bromine atom attached to a propan-2-yl group, which is further connected to the cyclohexane ring at the 1-position. Additionally, an ethyl group is attached at the 4-position of the cyclohexane ring, contributing to the molecule's stereochemical complexity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(1-bromopropan-2-yl)-4-ethylcyclohexane. Researchers have explored various methodologies, including nucleophilic substitution reactions and catalytic processes, to optimize the production of this compound. The use of transition metal catalysts has been particularly promising, as it allows for higher yields and better control over stereochemistry. These developments are crucial for industries relying on this compound for applications in pharmaceuticals and materials science.

In terms of chemical properties, 1-(1-bromopropan-2-yl)-4-ethylcyclohexane exhibits reactivity typical of bromoalkanes. The bromine atom serves as a good leaving group, making the compound suitable for substitution reactions. This property is exploited in the synthesis of more complex molecules, where precise control over regiochemistry and stereochemistry is essential. Recent studies have highlighted the role of this compound as an intermediate in the production of biologically active compounds, underscoring its importance in drug discovery.

The application of CAS No. 2228572-18-5 extends beyond traditional chemical synthesis. Its unique structure makes it a valuable tool in materials science, particularly in the development of advanced polymers and composites. Researchers have demonstrated that incorporating this compound into polymer matrices can enhance mechanical properties such as tensile strength and flexibility. These findings have opened new avenues for its use in industries ranging from automotive manufacturing to aerospace engineering.

From an environmental perspective, understanding the degradation pathways of 1-(1-bromopropan-2-yl)-4-ethylcyclohexane is critical for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under various conditions, revealing that it undergoes microbial transformation into less harmful byproducts. This information is vital for regulatory agencies and industries aiming to minimize environmental footprint while utilizing this compound.

In conclusion, 1-(1-bromopropan-2-yl)-4-ethylcyclohexane, with its CAS number CAS No. 2228572-18, stands as a testament to the advancements in modern organic chemistry. Its versatile structure and reactivity make it an indispensable component in numerous industrial and scientific applications. As research continues to uncover new potentials and improve synthesis methods, this compound will undoubtedly play an even more pivotal role in shaping future innovations across diverse disciplines.